Cas no 93489-19-1 (Benzene, 2-(isocyanatomethyl)-1,3,5-trimethoxy-)

Benzene, 2-(isocyanatomethyl)-1,3,5-trimethoxy- structure
93489-19-1 structure
Product Name:Benzene, 2-(isocyanatomethyl)-1,3,5-trimethoxy-
CAS No:93489-19-1
MF:C11H13NO4
MW:223.225223302841
CID:4338095
PubChem ID:86105411
Update Time:2025-04-24

Benzene, 2-(isocyanatomethyl)-1,3,5-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-(isocyanatomethyl)-1,3,5-trimethoxy-
    • EN300-1814470
    • TQP0279
    • 93489-19-1
    • Inchi: 1S/C11H13NO4/c1-14-8-4-10(15-2)9(6-12-7-13)11(5-8)16-3/h4-5H,6H2,1-3H3
    • InChI Key: PNINWVUUMSEJFE-UHFFFAOYSA-N
    • SMILES: C1(OC)=CC(OC)=CC(OC)=C1CN=C=O

Computed Properties

  • Exact Mass: 223.08445790Da
  • Monoisotopic Mass: 223.08445790Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 57.1Ų

Benzene, 2-(isocyanatomethyl)-1,3,5-trimethoxy- Pricemore >>

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